Cas no 1172823-62-9 (4-methoxy-N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}benzamide)

• Product Name: 4-methoxy-N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}benzamide
• CAS No: 1172823-62-9
• MF: C₁₉H₁₆N₄O₂S₂
• MW: 396.485940933228
• CID: 6072476
• PubChem ID: 42109161
• Update Time: 2025-10-29

4-methoxy-N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}benzamide
• 4-methoxy-N-[5-methyl-2-(4-thiophen-2-yl-1,3-thiazol-2-yl)pyrazol-3-yl]benzamide
• 4-methoxy-N-(3-methyl-1-(4-(thiophen-2-yl)thiazol-2-yl)-1H-pyrazol-5-yl)benzamide
• VU0630619-1
• 4-methoxy-N-{3-methyl-1-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}benzamide
• AKOS016391012
• F5030-1373
• 1172823-62-9

• Inchi： 1S/C19H16N4O2S2/c1-12-10-17(21-18(24)13-5-7-14(25-2)8-6-13)23(22-12)19-20-15(11-27-19)16-4-3-9-26-16/h3-11H,1-2H3,(H,21,24)
• InChI Key： NGNHLKDKQZLOCD-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1=NC(C2SC=CC=2)=CS1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 396.07146811g/mol
• Monoisotopic Mass: 396.07146811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 126Ų

Additional information on 4-methoxy-N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}benzamide

Professional Introduction to Compound with CAS No. 1172823-62-9 and Product Name: 4-methoxy-N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}benzamide

The compound with the CAS number 1172823-62-9 and the product name 4-methoxy-N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}benzamide represents a significant advancement in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in treating various diseases. The structural complexity of this molecule, featuring multiple aromatic rings and functional groups, contributes to its unique pharmacological properties.

One of the most striking features of this compound is its intricate molecular architecture, which includes a benzamide core linked to a triazole ring system. The presence of a 4-methoxy group on the benzamide moiety enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications. Additionally, the incorporation of a thiophene ring and a pyrazole ring further modulates its biological activity, providing a scaffold for further derivatization and optimization.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The thiazole and pyrazole moieties in this compound are particularly noteworthy, as they have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of thiazole have shown promising results in clinical trials for treating bacterial infections, while pyrazole-based compounds have demonstrated efficacy against various types of cancer cells.

The specific combination of these heterocyclic rings in 4-methoxy-N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-yl}benzamide suggests that it may exhibit multiple modes of action. Preliminary studies indicate that this compound may interfere with key cellular pathways involved in cancer progression by inhibiting enzymes such as kinases and cyclases. Moreover, its ability to cross cell membranes may allow it to reach intracellular targets effectively.

In addition to its potential anticancer applications, this compound has also shown promise in other therapeutic areas. For example, the 4-methoxy group on the benzamide moiety may enhance its binding affinity to specific protein targets, making it a valuable candidate for drug development. Furthermore, the presence of a thiophene ring could contribute to its antioxidant properties, which are beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex heterocyclic framework. These methods allow for the precise introduction of functional groups at specific positions within the molecule, which is essential for achieving the desired biological activity.

Recent advancements in computational chemistry have also played a significant role in understanding the structure-property relationships of this compound. Molecular modeling studies have helped researchers predict how different substituents affect its binding affinity and metabolic stability. These insights are invaluable for guiding further modifications and improving its pharmacokinetic profile.

The potential applications of 4-methoxy-N-{3-methyl-1-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1H-pyrazol-5-y}benzamide extend beyond oncology and include treatments for inflammatory diseases and infectious disorders. The unique combination of heterocyclic rings suggests that it may modulate immune responses by interacting with cytokine receptors or by inhibiting pro-inflammatory enzymes. Additionally, its ability to disrupt bacterial cell wall synthesis could make it effective against resistant strains of pathogens.

As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will become increasingly important in addressing unmet medical needs. The development of novel scaffolds with enhanced efficacy and reduced toxicity remains a cornerstone of modern drug discovery. The complexity and versatility of 4-methoxy-N-{3-methyl-l-l-(thiophen-l-l)-l,l-thiazol-l)-l,H-pyrazol-l,-yl}benzamide highlight its potential as a lead compound for further medicinal chemistry investigations.

In conclusion,1172823_62_9 represents a promising candidate for therapeutic intervention across multiple disease areas. Its unique structural features and demonstrated biological activities make it an attractive subject for further research and development. As our understanding of molecular interactions continues to evolve,this compound will likely play a significant role in shaping future treatments for human diseases.